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Compound of Interest

Compound Name: Chelon Silver

CAS No.: 117630-05-4

Cat. No.: B570375

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the surface chemistry of Chelon
Silver, a fluoride-releasing restorative material. Chelon Silver is a cermet cement, which is

formulated by sintering metal particles, in this case, silver, to a glass ionomer powder[1]. This

composition enhances the physical durability of the glass ionomer cement while incorporating

the well-documented antimicrobial properties of silver[1]. This guide will delve into the

synthesis, characterization, surface functionalization, and mechanisms of action of the silver

component, which is central to the material's unique properties.

Core Composition and Synthesis
Chelon Silver's core is a composite of silver particles integrated into a glass ionomer matrix.

The synthesis process involves the sintering of silver particles to the glass ionomer powder,

creating a durable, fluoride-releasing dental restorative material[1].

1.1. Synthesis of Silver Nanoparticles (AgNPs)
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The silver component in Chelon Silver typically consists of silver nanoparticles due to their

high surface-area-to-volume ratio, which enhances their antimicrobial efficacy[2]. A common

and economical method for synthesizing colloidal silver nanoparticles is through chemical

reduction[3].

Experimental Protocol: Chemical Reduction Synthesis of Silver Nanoparticles

Materials: Silver nitrate (AgNO₃), sodium borohydride (NaBH₄), deionized water, ice bath[3].

Procedure:

Prepare a 1 mM aqueous solution of silver nitrate[3].

Prepare a 2 mM aqueous solution of sodium borohydride[3].

Cool both solutions in an ice bath for 10 minutes[3].

Add the silver nitrate solution dropwise to the sodium borohydride solution while stirring

continuously. The typical reactant ratio of AgNO₃ to NaBH₄ is 1:2[3].

The formation of a yellow colloid indicates the synthesis of silver nanoparticles[3].

Logical Flow of AgNP Synthesis
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Caption: Workflow for the chemical reduction synthesis of silver nanoparticles.

Physicochemical Characterization
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The properties of the silver nanoparticles are critical to the performance of Chelon Silver.
Characterization is essential to ensure consistency and efficacy.

Table 1: Physicochemical Properties of Synthesized Silver Nanoparticles

Parameter
Typical
Value/Range

Characterization
Technique(s)

Reference(s)

Size 1-100 nm

Transmission Electron

Microscopy (TEM),

Dynamic Light

Scattering (DLS)

[4][5]

Shape Spherical

TEM, Scanning

Electron Microscopy

(SEM)

[4][6]

Surface Plasmon

Resonance (SPR)
~400-440 nm UV-Vis Spectroscopy [3][7][8]

Crystalline Structure Face-centered cubic
X-ray Diffraction

(XRD)
[3][5]

Elemental

Composition
Silver (Ag)

Energy-Dispersive X-

ray Spectroscopy

(EDX)

[5]

Surface Charge (Zeta

Potential)

Variable (depends on

capping agent)

Dynamic Light

Scattering (DLS)
[9]

Experimental Protocols for Characterization

UV-Vis Spectroscopy: Used to confirm the formation and stability of AgNPs by detecting the

surface plasmon resonance peak, typically around 400-440 nm for spherical nanoparticles[3]

[5][8].

Transmission Electron Microscopy (TEM): Provides detailed information on the size, shape,

and morphology of the nanoparticles[3][5].
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X-ray Diffraction (XRD): Confirms the crystalline structure of the silver nanoparticles[3][5].

Surface Chemistry and Functionalization
The surface of the silver particles can be functionalized to enhance stability, biocompatibility,

and targeted drug delivery. Thiol-containing molecules, such as 11-mercaptoundecanoic acid

(MUA), readily attach to silver surfaces[10][11].

Experimental Protocol: Surface Functionalization with 11-Mercaptoundecanoic Acid (MUA)

Materials: Synthesized silver nanoparticles, 11-mercaptoundecanoic acid (MUA).

Procedure:

Add a solution of MUA to the colloidal silver nanoparticle suspension.

The thiol group (-SH) of MUA will covalently bond to the silver surface.

Monitor the functionalization process using UV-Vis spectroscopy, observing for a red shift

in the SPR peak, which indicates the interaction of the thiol group with the nanoparticle

surface[8].

Surface Functionalization of AgNPs
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Caption: Covalent attachment of a functionalizing ligand to a silver nanoparticle.

Antimicrobial Mechanism of Action
The primary therapeutic benefit of the silver component in Chelon Silver is its broad-spectrum

antimicrobial activity[2][12]. The mechanism is multifaceted, involving several key interactions

with microbial cells.

Key Antimicrobial Actions of Silver Nanoparticles:
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Cell Membrane Interaction: Silver nanoparticles can anchor to and penetrate the bacterial

cell wall, leading to increased membrane permeability and cell death[2][9].

Release of Silver Ions (Ag+): AgNPs gradually release silver ions, which are highly reactive

and can interact with thiol groups in proteins and enzymes, disrupting their function[13].

Generation of Reactive Oxygen Species (ROS): Silver nanoparticles can promote the

formation of ROS, which induces oxidative stress and damages cellular components like

DNA, lipids, and proteins[2][9].

Interference with DNA Replication: Silver ions can bind to DNA, preventing its replication and

leading to cell death[14].

Signaling Pathway of AgNP Antimicrobial Action
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Caption: Multifaceted antimicrobial mechanism of silver nanoparticles.
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Applications in Drug Delivery
The surface of the silver nanoparticles in Chelon Silver can be leveraged for localized drug

delivery. Drugs can be conjugated to the nanoparticle surface, allowing for a sustained release

profile at the site of the dental restoration.

Table 2: Drug Delivery Applications of Silver Nanoparticles

Application Conjugated Drug
Release
Mechanism

Reference(s)

Periodontitis

Treatment

Chlorhexidine,

Metronidazole
Diffusion [15][16]

Anticoagulant Therapy Phenindione Diffusion [17]

Peri-implantitis

Management
Mucoadhesive chip Diffusion [18]

Experimental Protocol: In Vitro Drug Release Study

Materials: Drug-loaded silver nanoparticles, phosphate-buffered saline (PBS) at pH 7.4,

dialysis membrane, UV-Vis spectrophotometer.

Procedure:

Disperse a known amount of drug-loaded AgNPs in PBS and place inside a dialysis bag.

Immerse the dialysis bag in a larger volume of PBS maintained at 37°C with constant

stirring.

At predetermined time intervals, withdraw aliquots from the external PBS solution and

measure the drug concentration using a UV-Vis spectrophotometer at the drug's maximum

absorbance wavelength.

Replenish the withdrawn volume with fresh PBS to maintain sink conditions.

Calculate the cumulative percentage of drug released over time.
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Safety and Biocompatibility
While silver nanoparticles have potent antimicrobial properties, their interaction with human

cells is a critical consideration. The surface coating of AgNPs plays a significant role in their

cytotoxicity. For instance, coating with biocompatible polymers like polyethylene glycol (PEG)

can reduce toxicity[15][19]. The concentration of silver is also a key factor, with lower

concentrations generally exhibiting acceptable biocompatibility[12][20]. In the context of

Chelon Silver, the silver is embedded within a glass ionomer matrix, which is expected to

control the release of silver ions and nanoparticles, thereby enhancing its safety profile for

dental applications.

In conclusion, the surface chemistry of Chelon Silver is primarily dictated by its silver

nanoparticle component. A thorough understanding of the synthesis, characterization, and

functionalization of these nanoparticles is essential for optimizing the material's antimicrobial

efficacy and biocompatibility for advanced dental and drug delivery applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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